Cas no 63787-02-0 (Acetic acid, [[4-[(formylamino)acetyl]phenyl]sulfinyl]-, methyl ester)

• Product name: Acetic acid, [[4-[(formylamino)acetyl]phenyl]sulfinyl]-, methyl ester
• CAS No: 63787-02-0
• MF: C₁₂H₁₃NO₅S
• Molecular Weight: 283.300322294235
• CID: 4091137

Acetic acid, [[4-[(formylamino)acetyl]phenyl]sulfinyl]-, methyl ester Properties

Names and Identifiers

• Acetic acid, [[4-[(formylamino)acetyl]phenyl]sulfinyl]-, methyl ester
• Acetic acid, 2-[[4-[2-(formylamino)acetyl]phenyl]sulfinyl]-, methyl ester

• Inchi： 1S/C12H13NO5S/c1-18-12(16)7-19(17)10-4-2-9(3-5-10)11(15)6-13-8-14/h2-5,8H,6-7H2,1H3,(H,13,14)
• InChIKey： FEMVKRLWWZDGQR-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CS(C1=CC=C(C(CNC=O)=O)C=C1)=O

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 593.0±45.0 °C(Predicted)
• 酸度系数(pKa): 14.10±0.23(Predicted)